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Compound Name: 3-Bromo-3-methyl-2-butanone

Cat. No.: B1330662

An In-depth Technical Guide to 3-Bromo-3-methyl-2-butanone

This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and safety
information for 3-Bromo-3-methyl-2-butanone, tailored for researchers, scientists, and professionals in drug
development.

Chemical Properties and Identifiers

3-Bromo-3-methyl-2-butanone is a halogenated ketone with the molecular formula CsHeBrO.[1] It is also known by
its synonym, 1-Bromo-1-methylethyl Methyl Ketone.[2] This compound is typically a colorless to yellow or orange
clear liquid.[3] For optimal stability, it is recommended to be stored in a freezer.[3]

Table 1: Physicochemical Properties of 3-Bromo-3-methyl-2-butanone

Property Value Source(s)
Molecular Formula CsHoBro [1112][3]
Molecular Weight 165.03 g/mol [1][3]
CAS Number 2648-71-7 [11[3]
Appearance (.Jol(.)rless to Yellow to Orange clear Gl

liquid
Boiling Point 82 - 83 °C at 200 hPa
Density 1.29 g/mL at 20 °C
Purity >96.0% (GC) [4]
Storage Temperature Freezer [3]

Chemical Structure
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The structure of 3-Bromo-3-methyl-2-butanone features a butane backbone with a ketone group at the second

carbon and a bromine atom and a methyl group attached to the third carbon.

Table 2: Structural Identifiers for 3-Bromo-3-methyl-2-butanone

Identifier Value Source(s)
IUPAC Name 3-bromo-3-methylbutan-2-one [1]
SMILES String CC(=0)C(C)(C)Br [3]
InChl 1S/C5H9BrO/c1-4(7)5(2,3)6/h1-3H3 [1]
InChiKey )’\(IHCWDDGZFBAXRT-UHFFFAOYSA- 1]

graph chemical structure {

layout=neato;

node [shape=circle, style=filled, fontname="Arial", fontsize=12,
edge [fontname="Arial", fontsize=10];

// Atoms

Cl [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];
C2 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];
0 [label="0", fillcolor="#EA4335", fontcolor="#FFFFFF"];
C3 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Br [label="Br", fillcolor="#34A853", fontcolor="#FFFFFF"];
C4 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];
C5 [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Bonds

Cl -- C2;

C2 -- 0 [style=double];
c2 -- C3;

C3 -- Br;

C3 -- C4;

C3 -- C5;

}

Caption: Chemical structure of 3-Bromo-3-methyl-2-butanone.

fontcolor="#202124"];
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**3. Spectroscopic Data

While detailed experimental spectra are not readily available in the cited sources, predictions for tH NMR and 13C
NMR spectra can be found in chemical databases.[3] Researchers should assume the responsibility of confirming
the product's identity and purity through analytical methods.

Experimental Protocols: Synthesis

A common method for the synthesis of bromoketones is through the a-bromination of a ketone precursor.

o-Bromination of 3-Methyl-2-butanone

A synthesis for the related compound 1-bromo-3-methyl-2-butanone involves the a-bromination of 3-methyl-2-

butanone.[5][6] This procedure must be conducted in a well-ventilated fume hood as bromomethyl ketones are highly

lachrymatory and skin irritants.[6]
Materials:

o 3-methyl-2-butanone (1.00 mole)[6]

e Anhydrous methanol (600 mL)[6]

+ Bromine (1.00 mole)[6]

o Water[6]

¢ Diethyl ether[6]

e 10% Potassium carbonate solution[6]
¢ Anhydrous calcium chloride[6]
Procedure:

¢ Asolution of 3-methyl-2-butanone in anhydrous methanol is prepared in a four-necked, round-bottomed flask
equipped with a mechanical stirrer, thermometer, reflux condenser with a drying tube, and a dropping funnel.[6]

e The solution is cooled to 0-5 °C using an ice-salt bath.[6]

+ Bromine is added rapidly and steadily from the dropping funnel, allowing the temperature to rise but not exceed 10

°C.[6]
e The reaction is maintained at 10 °C for approximately 45 minutes until the red color of the solution fades.[6]

o Water is added, and the mixture is stirred overnight at room temperature.[6]
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« Additional water is added, and the mixture is extracted with diethyl ether.[6]

The combined ether layers are washed with aqueous potassium carbonate solution and then with water.[6]

e The organic layer is dried over anhydrous calcium chloride.[6]

The solvent is removed using a rotary evaporator to yield the crude product.[6]

The final product is purified by distillation under reduced pressure.[6]

Reactants

3-Methyl-2-butanone
Reaction & Workup Product

Mixing and Cooling Bromine Addition Reaction Quenching Extraction Washing Drying . o o
Anhydrous Methanol (05 °C) (<10 °C) (~45 min) (Water) (Diethyl Ether) (K2CO3, Water) (cacl2) Solvent Removal 1-Bromo-3-methyl-2-butanone

Bromine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromo-3-methyl-2-butanone.

Patented Synthesis Method

A patented method describes the synthesis of bromobutanone from methyl 3-oxopentanoate. The process involves a
chlorination reaction followed by a degreasing reaction to form a key intermediate, which is then brominated to yield
the final product. This method is noted for its use of inexpensive raw materials and high yield.[7]

Safety and Handling

3-Bromo-3-methyl-2-butanone is a flammable liquid and vapor.[1][3] It is harmful if swallowed and causes skin and
serious eye irritation.[1] Appropriate personal protective equipment, including gloves, protective clothing, and
eye/face protection, should be worn when handling this chemical.[3][8]

Table 3: GHS Hazard Information for 3-Bromo-3-methyl-2-butanone
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Hazard Class Hazard Statement Pictogram Signal Word Source(s)
Flammable liquids H226: Flammable .

o GHSO02 (Flame) Warning [1][3]
(Category 3) liquid and vapor
Acute toxicity, oral H302: Harmful if GHSO07 (Exclamation )

Warning [1]

(Category 4) swallowed Mark)
Skin irritation H315: Causes skin GHSO07 (Exclamation )

o Warning [1]13]
(Category 2) irritation Mark)
Serious eye irritation H319: Causes GHSO07 (Exclamation )

) o Warning [1]13]

(Category 2) serious eye irritation Mark)

Precautionary Measures:

* Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3]

+ Keep the container tightly closed.[3]

+ Ground and bond the container and receiving equipment.[3]

+ Use explosion-proof electrical, ventilating, and lighting equipment.[3]

¢ Use only non-sparking tools.[3]

» Take precautionary measures against static discharge.[3]

* Wash skin thoroughly after handling.[9]

¢ Do not eat, drink, or smoke when using this product.[8]

» In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

« If on skin or hair, take off immediately all contaminated clothing and rinse skin with water.[9]

« Store in a well-ventilated place and keep cool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic
or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express
or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and ress Hast

advanced chemicals, empowering scientists and researchers to drive Ontario, CA 91761, United States

progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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